Cas no 63121-00-6 (Oxaliplatin)

• Product Name: Oxaliplatin
• CAS No: 63121-00-6
• CID: 57985
• Update Time: 2025-08-03

Oxaliplatin Chemical and Physical Properties

Names and Identifiers

• Oxaliplatin
• (sp-4-2)-((1r,2r)-1,2-cyclohexanediamine-n,n')(ethanedioato(2-)-O,O']platinum
• latin
• xalatoplatinum
• ι-OHP
• RP-54780
• NSC-266046
• Elocatin
• trans-L-Diaminocyclohexane oxalatoplatinum
• Oxalato(trans-(-)-1,2-cyclohexanediamine)platinum(II)
• [SP-4-2-(IR-trans)]-(1,2-cyclohexanediamine-n,n')[ethanedioato(2-)-O,O']-platinum
• platinum(4+) cyclohexane-1,2-diyldiazanide ethanedioate (1:1:1)
• cyclohexane-1,2-diamine
• oxalic acid
• platinum
• (1R,2R)-cyclohexane-1,2-diamine
• platinum(+2) cation
• platinum(2+) ethanedioate (1R,2R)-cyclohexane-1,2-diamine (1:1)
• Platinum(2+) ethanedioate - 1,2-cyclohexanediamine (1:1:1)
• Platinum(2+) ethanedioate cyclohexane-1,2-diamine (1:1:1)
• 1,2-CyclohexanediaMine, platinuM coMplex, trans-
• 61825-94-3 (Sp-4-2)
• Act 078
• Nsc 271670
• Oxalato(1,2-diaminocyclohexane)platinum(ii)

• Inchi： 1S/C6H12N2.C2H2O4.Pt/c7-5-3-1-2-4-6(5)8;3-1(4)2(5)6;/h5-8H,1-4H2;(H,3,4)(H,5,6);/q-2;;+4/p-2/t5-,6-;;/m1../s1
• InChI Key： DWAFYCQODLXJNR-BNTLRKBRSA-L
• SMILES： O=C1C([O-][Pt+2]2(N[C@]3([H])CCCC[C@@]3([H])N2)[O-]1)=O

Computed Properties

• Exact Mass: 397.06000

Experimental Properties

• PSA: 132.30000
• LogP: -1.90070

Additional information on Oxaliplatin

Oxaliplatin: A Comprehensive Overview

Oxaliplatin, with the CAS number 63121-00-6, is a well-known platinum-based chemotherapeutic agent widely used in the treatment of various cancers, particularly colorectal cancer. It belongs to the class of alkylating agents and is known for its unique mechanism of action, which involves the formation of DNA adducts that interfere with DNA replication and repair. The compound has been a cornerstone in oncology since its approval by regulatory agencies for clinical use.

The chemical structure of oxaliplatin is characterized by a central platinum atom coordinated to three ammine groups and one oxalate ligand. This structure plays a crucial role in its pharmacokinetics and pharmacodynamics. Recent studies have highlighted the importance of understanding the stereochemistry of oxaliplatin, as it influences its stability and bioavailability. Researchers have explored various stereoisomers and their potential impact on therapeutic efficacy and toxicity profiles.

One of the most significant advancements in oxaliplatin research is its use in combination therapies. The drug is often administered alongside other chemotherapeutic agents, such as fluoropyrimidines, to enhance its efficacy. For instance, the FOLFOX regimen (folinic acid, fluorouracil, and oxaliplatin) has been widely adopted for the treatment of metastatic colorectal cancer. Recent clinical trials have demonstrated improved progression-free survival rates when oxaliplatin is combined with targeted therapies, such as anti-angiogenic agents.

The mechanism of action of oxaliplatin involves the formation of DNA crosslinks, which lead to cell cycle arrest and apoptosis. However, resistance to oxaliplatin remains a major challenge in clinical practice. Scientists have been investigating the molecular mechanisms underlying resistance, including changes in DNA repair pathways, increased drug efflux, and reduced drug uptake. Emerging research suggests that targeting these resistance mechanisms could significantly improve treatment outcomes.

In terms of clinical applications, oxaliplatin has shown remarkable efficacy in treating not only colorectal cancer but also other malignancies such as ovarian and gastric cancers. Its role in neoadjuvant and adjuvant therapy has been extensively studied, with promising results reported in recent meta-analyses. Additionally, ongoing trials are exploring the potential of oxaliplatin in combination with immunotherapy agents to harness the immune system's ability to target cancer cells.

Recent breakthroughs in nanotechnology have opened new avenues for improving the delivery of oxaliplatin. Researchers are developing nanoparticle-based delivery systems that can enhance drug targeting while reducing systemic toxicity. These systems aim to encapsulate oxaliplatin within biocompatible materials that can release the drug at specific tumor sites. Early-stage studies have shown increased therapeutic efficacy and reduced side effects compared to conventional administration methods.

The development of biosensors for real-time monitoring of oxaliplatin levels is another area gaining traction. These devices could potentially optimize dosing regimens by providing precise measurements of drug concentrations in blood or tissue samples. Such advancements would not only improve treatment efficacy but also minimize adverse effects associated with overdosing or underdosing.

In conclusion, Oxaliplatin (CAS No: 63121-00-6) remains a critical component in the fight against cancer due to its unique properties and versatility in combination therapies. Ongoing research into its mechanism of action, resistance mechanisms, and innovative delivery systems holds immense promise for improving patient outcomes. As science continues to evolve, oxaliplatin will undoubtedly play a pivotal role in shaping the future landscape of oncology.